Cas no 77-59-8 (Tomatidine)
Tomatidine is a steroidal alkaloid derived from the leaves and stems of tomato plants (Solanum lycopersicum). It is structurally related to solanine and functions as a bioactive compound with potential applications in research and pharmaceutical development. Tomatidine exhibits notable biological activity, including antimicrobial, anti-inflammatory, and autophagy-inducing properties. Studies suggest it may modulate cellular pathways related to muscle atrophy and metabolic disorders, making it a subject of interest in nutraceutical and therapeutic research. Its mechanism of action involves interaction with cholesterol metabolism and membrane stability. As a natural compound, tomatidine offers a promising scaffold for further investigation in drug discovery and metabolic health applications.
Tomatidine structure
Product Name:Tomatidine
CAS No:77-59-8
MF:C27H45NO2
MW:415.6517
MDL:MFCD00075644
CID:563434
PubChem ID:65576
Update Time:2025-05-28
Tomatidine Chemical and Physical Properties
Names and Identifiers
-
- TOMATIDINE
- 22S,25S,5ALPHA-TOMATANIN-3BETA-OL
- SPIROSOLAN-3-OL-(3BETA,5ALPHA,22BETA,25ALPHA)
- SPIRPSOLAN-3-OL-(3BETA,5ALPHA,22BETA,25ALPHA)
- 5alpha-Tomatidan-3beta-ol
- Spirosolan-3-ol
- Spirosolan-3-ol, (3beta,5alpha,22beta,25S)-
- Spirosolan-3-ol, (3b,5a,22b,25S)-
- TOMATIDINE CRYSTALLINE
- TOMATIDINE(RG)
- Tomatidin
- NSC 226903
- (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.0
- (1R,2S,4R,5'S,6R,7S,8S,9S,12R,13R,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04
- NSC-224427
- FT-0701658
- Dihydrosolasodine isomer
- 5.alpha.-Tomatidan-3.beta.-ol
- 511-98-8
- Spirosolan-3-ol, (3beta,5alpha,22beta,25S)- (9CI)
- 5alpha-Tomatidan-3beta-ol (8CI)
- BCP13250
- NSC224427
- Spirosolan-3-ol, (3b,5a,22a,25R)-
- AS-77873
- (3beta,5alpha,25S)-spirosolan-3-ol
- 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
- SCHEMBL10098324
- Spirosolan-3-ol, (3alpha ,22alpha -Tomatidan-3beta -ol
- 5a-Tomatidan-3b-ol, 8CI
- NSC-226903
- 5alpha -Tomatidan-3beta -ol
- DTXSID50859106
- XYNPYHXGMWJBLV-UHFFFAOYSA-N
- 79464-64-5
- Spirosolan-3-ol #
- NSC226903
- Spirosolan-3-ol,5.alpha.,22.beta.,25S)-
- Spirosolan-3-ol, (3beta ,5alpha ,22beta ,25S)-
- BPBio1_000426
- NCGC00179576-01
- SCHEMBL335093
- NSC 27592
- UNII-2B73S48786
- Prestwick_473
- SMP1_000126
- CHEMBL2165711
- SR-05000002324
- 2B73S48786
- Q27108452
- 77-59-8
- HMS2096D08
- SMR001233234
- Prestwick3_000573
- BSPBio_000386
- (22S,25S)-5alpha-spirosolan-3beta-ol
- CS-5821
- HY-N2149
- MLS002153880
- AKOS040760056
- (3beta,5alpha,22beta,25S)-Spirosolan-3-ol
- CHEBI:9629
- MFCD00075644
- NSC-27592
- CCG-208279
- TOMATIDINE [MI]
- SR-05000002324-3
- DTXSID0037102
- MLS002222215
- AC-34219
- NS00018364
- EINECS 201-040-3
- Soladulcidine
- 5alpha,25D-Solasodan-3b-ol
- Megacarpidin
- Megacarpidine
- XYNPYHXGMWJBLV-VXPJTDKGSA-N
- Spirosolan-3-ol, (3.beta.,5.alpha.,22.beta.,25S)-
- DTXCID8017102
- (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
- (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-piperidine)-16-ol
- (3 beta,5 alpha,22 beta, 25S)-spirosolan-3-ol
- Spirosolan-3-ol, (3alpha,22alpha-tomatidan-3beta-ol
- 5 alpha,20 beta(F),22 alpha(F),25 beta(F),27-Azaspirostan-3 beta-ol
- Spirosolan-3-ol, (3beta,5alpha,22beta,25S)-(9ci)
- Tomatidine
-
- MDL: MFCD00075644
- Inchi: 1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3/t16-,17-,18+,19-,20+,21+,22-,23+,24+,25+,26-,27+/m0/s1
- InChI Key: XYNPYHXGMWJBLV-RQHFICKSSA-N
- SMILES: O1[C@]2(C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N2[H])[C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]
Computed Properties
- Exact Mass: 415.34500
- Monoisotopic Mass: 415.345029678 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 41.5
- Molecular Weight: 415.7
Experimental Properties
- Color/Form: Powder
- Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 210.5 ºC
- Boiling Point: 534.2°C (rough estimate)
- Flash Point: 272.7±23.2 °C
- Refractive Index: 1.6840 (estimate)
- Solubility: Insuluble (3.7E-3 g/L) (25 ºC),
- PSA: 41.49000
- LogP: 5.69560
- Specific Rotation: D25 +8° (chloroform)
Tomatidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:UN 1544
- Hazard Category Code: 23/25
- Safety Instruction: S1; S45
- Risk Phrases:R23/25
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Tomatidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB168105-10 mg |
Tomatidine; 90% |
77-59-8 | 10 mg |
€137.00 | 2023-07-20 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3391-100mg |
Tomatidine |
77-59-8 | 98% | 100mg |
$270 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3391-20mg |
Tomatidine |
77-59-8 | 98% | 20mg |
$96 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0507-10 mg |
Tomatidine |
77-59-8 | 99.98% | 10mg |
¥315.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0507-25 mg |
Tomatidine |
77-59-8 | 99.98% | 25mg |
¥457.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0507-50 mg |
Tomatidine |
77-59-8 | 99.98% | 50mg |
¥727.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0507-100 mg |
Tomatidine |
77-59-8 | 99.98% | 100MG |
¥1267.00 | 2022-04-26 | |
| ChemScence | CS-5821-25mg |
Tomatidine |
77-59-8 | >98.0% | 25mg |
$140.0 | 2022-04-26 | |
| ChemScence | CS-5821-50mg |
Tomatidine |
77-59-8 | >98.0% | 50mg |
$220.0 | 2022-04-26 | |
| ChemScence | CS-5821-100mg |
Tomatidine |
77-59-8 | >98.0% | 100mg |
$350.0 | 2022-04-26 |
Tomatidine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
- Other Chemical Reagents
77-59-8 (Tomatidine) Related Products
- 79464-64-5( )
- 88592-70-5(Spiro[8H-benz[4,5]indeno[2,1-b]furan-8,2'-piperidine],tetradecahydro-3,4,5',6a,7-pentamethyl-4-propyl-,(4S,4aS,6aS,6bR,7S,9aS,10aS,10bR)- (9CI))
- 62036-36-6(2-Furanamine, N-cyclohexyl-3,3-diethyltetrahydro-5,5-dimethyl-)
- 16137-74-9(15alpha-Hydroxysoladulcidine)
- 34471-97-1((20beta)-spirosolane)
- 16137-76-1(15β-Hydroxysoladulcidine)
- 140870-92-4(2alpha-Hydroxysoladulcidine)
- 511-98-8(Soladulcidine)
- 66934-59-6(Soladunalidine)
- 6192-62-7(Tomatidine hydrochloride)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk